1-[1-(2-Chloro-4-fluorobenzoyl)piperidin-4-yl]-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione
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Overview
Description
The compound is a complex organic molecule that includes a piperidine ring and an imidazolidine-2,4-dione group. Piperidine is a common motif in many pharmaceuticals and other biologically active compounds . The imidazolidine-2,4-dione group is a type of imidazolidinedione, which is a class of compounds that includes several medications .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would likely be a complex three-dimensional shape due to the presence of the piperidine ring and the imidazolidine-2,4-dione group .Chemical Reactions Analysis
The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions are carried out. Piperidines, for example, can undergo a variety of reactions, including substitutions and ring-opening reactions .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound, such as its melting point, boiling point, and solubility, would depend on its exact molecular structure .Scientific Research Applications
Molecular Stability and Structure
Research has highlighted the influence of electron delocalization on the stability and structure of potential N-heterocyclic carbene precursors, including compounds with imidazolidine-4,5-dione skeletons. These compounds demonstrate reactivity akin to alkyl halides and are significant for understanding molecular stability mechanisms (Hobbs et al., 2010).
Anticancer Activity
Another study explored the synthesis and anticancer activity of N-substituted indole derivatives, indicating the potential of such compounds in inhibiting the topoisomerase-I enzyme, essential for cancer research (Kumar & Sharma, 2022).
Crystal Structure
The crystal and molecular structure of benzyl-azaspiro imidazolidine-diones have been investigated, providing insights into the conformation and hydrogen bonding patterns, contributing to the understanding of molecular interactions in solid states (Manjunath et al., 2011).
Photophysical Behavior
A study on the synthesis and photophysical behavior of unsymmetrical organoboron complexes containing imidazolidine-2,4-dione moieties reveals their strong fluorescent properties, indicating applications in bioorthogonal chemistry and potential utility in imaging and diagnostics (Garre et al., 2019).
Metabolic Profile
The metabolic profile of a new α2-adrenergic agonist in liver microsomes was studied, shedding light on the metabolism of compounds with imidazolidine-2,4-dione structure, which is crucial for the development of new pharmaceuticals (Cardoso et al., 2019).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
1-[1-(2-chloro-4-fluorobenzoyl)piperidin-4-yl]-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16ClF4N3O3/c18-13-7-10(19)1-2-12(13)15(27)23-5-3-11(4-6-23)24-8-14(26)25(16(24)28)9-17(20,21)22/h1-2,7,11H,3-6,8-9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XSEZOYPUODRDLC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1N2CC(=O)N(C2=O)CC(F)(F)F)C(=O)C3=C(C=C(C=C3)F)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16ClF4N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
421.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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